![molecular formula C16H17N5OS2 B2548444 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide CAS No. 852831-06-2](/img/structure/B2548444.png)
2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide
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Description
2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C16H17N5OS2 and its molecular weight is 359.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
A study on N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives highlighted their synthesis and structural elucidation, demonstrating significant in vitro antibacterial, antifungal, and anti-tuberculosis activity. This research underscores the potential of triazole-thiophene-acetamide compounds in developing new antimicrobial agents (B. MahyavanshiJyotindra, A. ParmarKokila, K. MahatoAnil, 2011).
Antitumor Applications
Another area of significant interest is the antitumor activity of related compounds. For instance, new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings were synthesized and evaluated for their antitumor activity. The study found that certain compounds exhibited considerable anticancer activity against various cancer cell lines, suggesting the therapeutic potential of incorporating triazole and thiophene units into drug design (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
Synthesis and Structural Studies
The synthesis and structural elucidation of compounds with the 1,2,4-triazole ring system have attracted attention due to their wide range of pharmaceutical activity. This includes anti-inflammatory, antibacterial, antifungal, antitubercular, antiviral, antitumor, and other biological activities. The chemistry of 1,2,4-triazole and its derivatives is crucial because of their effective biological importance, demonstrated by drugs containing this motif like fluconazole and triazolam. The inclusion of sulfur-containing heterocycles, like thiophene, provides a promising avenue for practical applications due to their significant biological activities (B. MahyavanshiJyotindra, A. ParmarKokila, K. MahatoAnil, 2011).
Properties
IUPAC Name |
2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5OS2/c1-10-5-3-6-12(11(10)2)18-14(22)9-24-16-20-19-15(21(16)17)13-7-4-8-23-13/h3-8H,9,17H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBXNAGTWLMMIOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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